Cas no 2034228-59-4 (3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea)

• Product Name: 3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea
• CAS No: 2034228-59-4
• MF: C₁₆H₂₅N₅O₂
• MW: 319.4020
• CID: 5347345
• Update Time: 2025-06-11

3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-2-ylmethyl)-3-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]urea
• 1-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea
• 3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea

• Inchi： 1S/C16H25N5O2/c22-16(20-11-14-2-1-9-23-14)19-10-13-3-7-21(8-4-13)15-12-17-5-6-18-15/h5-6,12-14H,1-4,7-11H2,(H2,19,20,22)
• InChI Key： MZGNQGZMWKOBJF-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])N([H])C(N([H])C([H])([H])C1([H])C([H])([H])C([H])([H])N(C2C([H])=NC([H])=C([H])N=2)C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 374
• XLogP3: 0.5
• Topological Polar Surface Area: 79.4

Additional information on 3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea

Comprehensive Overview of 3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea (CAS No. 2034228-59-4)

The compound 3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea (CAS No. 2034228-59-4) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. With its complex architecture featuring a pyrazine ring, a piperidine scaffold, and a urea linkage, this compound is being explored for its potential therapeutic applications. Researchers are particularly intrigued by its ability to modulate biological targets, making it a promising candidate for further investigation.

In recent years, the demand for novel small molecules with drug-like properties has surged, driven by advancements in precision medicine and targeted therapies. The 3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea stands out due to its balanced lipophilicity and hydrogen-bonding capabilities, which are critical for bioavailability and receptor binding. These attributes align with current trends in AI-driven drug design, where computational tools are used to predict molecular interactions and optimize lead compounds.

The pyrazine moiety in this compound is a notable feature, as it is commonly found in pharmaceuticals with diverse biological activities, including anti-inflammatory and antimicrobial effects. Coupled with the piperidine ring, which enhances metabolic stability, the molecule exhibits a favorable pharmacokinetic profile. This has led to increased searches for "pyrazine derivatives in drug development" and "piperidine-based therapeutics" in scientific databases and search engines.

Another area of interest is the urea functional group, which plays a pivotal role in molecular recognition and enzyme inhibition. Urea-containing compounds are frequently investigated for their potential in treating conditions such as diabetes and neurodegenerative diseases. The combination of these pharmacophores in 3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea suggests a broad spectrum of possible applications, sparking curiosity among researchers and pharmaceutical companies alike.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including reductive amination and urea coupling reactions. These methods are well-documented in the literature, but optimizing the yield and purity remains a challenge. As a result, queries like "efficient synthesis of urea-linked heterocycles" and "scalable routes to piperidine-pyrazine hybrids" are trending in academic and industrial research circles.

The growing emphasis on sustainable chemistry has also influenced the study of this compound. Researchers are exploring greener synthetic routes, such as catalytic methods and solvent-free reactions, to minimize environmental impact. This aligns with the broader shift toward green pharmaceuticals, a topic frequently searched by environmentally conscious scientists and policymakers.

In conclusion, 3-[(oxolan-2-yl)methyl]-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea (CAS No. 2034228-59-4) represents a fascinating case study in modern drug discovery. Its multifaceted structure, combined with the rising demand for innovative therapeutics, positions it as a molecule of significant potential. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing the importance of heterocyclic chemistry in advancing human health.